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Abstract

Olivine, a magnesium iron silicate, is a principal constituent of the Earth's upper mantle and a
significant component of mafic and ultramafic rocks.[1][2][3] Its composition and texture provide
critical insights into the petrogenesis of host rocks and the physicochemical conditions of
magma formation.[4][5] This technical guide provides an in-depth examination of olivine's
occurrence, chemical variability, and alteration processes within these rock types. Detailed
experimental protocols for its analysis are presented, and key processes are visualized through
logical diagrams. Quantitative data are summarized in tables to facilitate comparative analysis.

Occurrence and Abundance of Olivine

Olivine is a defining mineral in both mafic and ultramafic igneous rocks.[1] Its abundance is a
key factor in their classification.

» Ultramafic Rocks: These rocks are characterized by very low silica content (<45%) and high
concentrations of magnesium and iron.[6][7] They are typically composed of more than 90%
ferromagnesian minerals.[8] Ultramafic rocks like peridotite and dunite are rich in olivine.[1]

[6]

o Peridotite: Contains over 40% olivine.[1] It is the dominant rock type in the Earth's upper
mantle.[7]
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o Dunite: An almost monomineralic rock, dunite is composed of over 90% olivine.[1][7][8]

» Mafic Rocks: With a silica content between 45% and 52%, mafic rocks are richer in silica
than their ultramafic counterparts.[7][8] They are primarily composed of pyroxene,
plagioclase, and often olivine.[9] Common mafic rocks include basalt and gabbro, which
typically contain olivine of forsteritic to intermediate composition.[2]

Typical Olivine .
Key Associated

Rock Type Classification Modal Abundance .
Minerals
(wt%)
) ] Minor Pyroxene,
Dunite Ultramafic > 90% )
Chromite
o i Pyroxene, Garnet,
Peridotite Ultramafic > 40% )
Spinel
Gabbro Mafic Variable, often < 20% Plagioclase, Pyroxene
Basalt Mafic Variable, often < 20% Plagioclase, Pyroxene

Chemical Composition of Olivine

Olivine is a solid solution series with two end-members: Forsterite (Fo), the magnesium-rich
end-member (Mg2SiOa4), and Fayalite (Fa), the iron-rich end-member (Fe2SiO4).[3][10] The
general chemical formula is (Mg,Fe)2SiOa.[1][3] The composition is commonly expressed in
terms of the molar percentage of forsterite (e.g., Fooo indicates 90% forsterite and 10%
fayalite).[1]

 In Ultramafic Rocks: Olivine is typically magnesium-rich, with forsterite content often ranging
from 88% to 92%.[2]

 In Mafic Rocks: Olivine composition is more variable, generally ranging from 50% to 80%
forsterite.[2]

Minor and trace elements are also incorporated into the olivine crystal structure and serve as
important petrogenetic indicators.[5] These include Nickel (Ni), Manganese (Mn), Calcium (Ca),
and Cobalt (Co).[1]
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Typical Concentration

Element Range in Mantle Olivine Petrogenetic Significance
(ppm)
) ) Indicator of mantle source and
Nickel (Ni) 2000 - 3500 ] o
fractional crystallization.
Sensitive to tectonic setting
Manganese (Mn) 800 - 1400
and mantle source.[5]
) Can be used as a
Calcium (Ca) <1000
geothermometer.
Behaves similarly to Ni and
Cobalt (Co) 100 - 150 o
can indicate mantle source.
_ Ratios with other elements can
Zinc (Zn) 40 - 80 o
discriminate rock types.[11]
) Indicator of melt-rock
Chromium (Cr) < 300 i i
interaction.
] Can be used to estimate
Aluminum (Al) <400

pressure of crystallization.

Note: Concentrations can vary significantly based on the specific geological setting.

Alteration of Olivine: Serpentinization

Olivine is highly susceptible to alteration, particularly at low temperatures in the presence of

water.[12] The most significant alteration process is serpentinization, a hydration and

metamorphic transformation that converts olivine into serpentine group minerals, brucite, and

magnetite.[13][14] This process is common in ultramafic rocks, especially at tectonic plate

boundaries and on the seafloor.[13][14]

The fundamental reaction for the serpentinization of forsterite can be simplified as:

2M@2SiOa (Forsterite) + 3H20 — MgsSi20s(OH)a (Serpentine) + Mg(OH)2z (Brucite)[12][15]
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This reaction is highly exothermic, releasing significant heat that can drive hydrothermal
systems.[13] It also leads to a substantial increase in volume (30-40%) and a decrease in
density, which can cause fracturing of the host rock.[13]

Below is a diagram illustrating the logical flow of the serpentinization process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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